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For researchers, scientists, and drug development professionals, the precise measurement of
radioisotope half-lives is a cornerstone of many analytical and therapeutic applications.
However, some isotopes present extraordinary challenges to characterization. This guide
provides a comparative analysis of the experimental efforts to measure the half-life of
Tantalum-180m (18°™Ta), a metastable isomer that stands as nature's rarest naturally occurring
isotope and whose decay has yet to be definitively observed.

Tantalum-180m is unique in that it is a long-lived excited nuclear state, while its ground state,
180Ta, is highly unstable with a half-life of only about 8 hours.[1][2] The decay of 18°™Ta is so
slow that it has never been directly measured, leading to a series of experiments that have
progressively set more stringent lower limits on its half-life.[3] Theoretical predictions place the
half-life in the range of 1017 to 108 years, an age far exceeding that of the universe.[3][4]

Comparative Analysis of Experimental Half-Life
Limits

The pursuit of detecting the decay of 18°™Ta has been marked by increasingly sensitive
experiments designed to overcome the immense challenge of an extremely low signal-to-noise
ratio. The primary hurdles are the minuscule decay rate and the overwhelming background

radiation from cosmic rays and terrestrial sources.[4] To counter this, researchers employ large
sample masses and ultra-sensitive detectors in deep underground laboratories.
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The following table summarizes the key experimental lower limits established for the half-life of

Tantalum-180m.

Experiment/Collaboration

Lower Limit on Half-Life

Key Experimental Features

(years)
Early underground
Pre-2016 Underground ] o
> 1.2 x 1016 experiments not optimized for
Measurements . .
this specific decay.[1]
1.5 kg of natural Tantalum
HADES Underground ) )
> 4.5 x 1016 placed between two high-purity

Laboratory (2016)

germanium detectors.[3][4]

Majorana Demonstrator (Initial

Results)

> 0.29 x 108 (all decay

channels)

Repurposed ultra-low
background facility with a
significantly larger Tantalum
sample and exceptional
energy resolution germanium
detectors.[5]

Majorana Demonstrator

(Specific Channels)

up to 1.5 x 10?°

Advanced analysis methods
tailored to detect multiple
anticipated decay signatures,
improving existing limits by one
to two orders of magnitude.[5]

[6]

Experimental Protocols

The methodologies employed in the search for 18°™Ta decay share common principles,

focusing on maximizing the signal while minimizing background interference.

General Experimental Approach:

The core of these experiments involves a "sandwich" configuration where a substantial quantity

of high-purity Tantalum is placed between highly sensitive radiation detectors. The entire setup
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is housed deep underground to shield it from cosmic radiation. The primary signature of decay
is the emission of a gamma ray.[3][4]

HADES Underground Laboratory Protocol:

e Location: The experiment was conducted at the HADES underground laboratory in Mol,
Belgium, situated 225 meters underground.[1]

o Sample: 1.5 kilograms of high-purity natural Tantalum, containing approximately 180
milligrams of 18°mTa, was used.[1][3] The natural isotopic abundance of 18°™Ta is about
0.012%.[4][7]

» Detection System: Two high-purity germanium (HPGe) detectors were placed on either side
of the Tantalum sample.[3][4] HPGe detectors are favored for their excellent energy
resolution, which is crucial for identifying the specific energy of the gamma rays expected
from the decay.

o Data Acquisition: The detectors were operated for an extended period (244 days) to
maximize the probability of observing a decay event.[3][4]

o Outcome: No definitive decay signal was observed above the background noise, leading to
the establishment of a lower limit on the half-life of 4.5 x 101 years.[3][4]

Majorana Demonstrator Protocol:

e Location: This experiment is housed at the Sanford Underground Research Facility (SURF)
in South Dakota, at a depth of 4,850 feet, providing significant shielding from cosmic rays.[3]

[4]

» Facility: The Majorana Demonstrator was originally designed to search for neutrinoless
double-beta decay, a process with an even longer predicted half-life. Its ultra-low background
construction, using exceptionally pure materials, makes it an ideal environment for the 18°™Ta
search.[3][8]

o Sample and Detection: A substantially larger Tantalum sample than in previous experiments
was introduced into the repurposed Majorana module, surrounded by an array of high-purity
germanium detectors with exceptional energy resolution.[5][8]
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e Analysis: Over a year of data collection was combined with the development of sophisticated
analysis methods specifically designed to identify multiple potential decay signatures.[5][8]

o Outcome: While the decay has not yet been observed, the unprecedented sensitivity of the
Majorana experiment has pushed the lower limits on the half-life into the range of 108 to
10%° years, for the first time reaching the values predicted by nuclear theory.[5][8]

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for a Tantalum-180m half-life
measurement experiment.
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Caption: Generalized workflow for Tantalum-180m half-life experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1222186?utm_src=pdf-custom-synthesis
https://publications.jrc.ec.europa.eu/repository/handle/JRC47724
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_tantalum.html
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sciencesprings.wordpress.com/tag/theory-predicts-that-the-half-life-of-tantalum-180m-is-between-1017-and-1018-years-far-longer-than-the-universe-itself-has-existed/
https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://www.researchgate.net/publication/321673855_The_curious_case_of_tantalum_180
https://en.wikipedia.org/wiki/Isotopes_of_tantalum
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

